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Compound of Interest

Compound Name: 1-Ethenoxybutane-1,4-diol

Cat. No.: B11823483

Get Quote

CAS: 17832-28-9 | Formula: C₆H₁₂O₂ | MW: 116.16 g/mol Synonyms: 1,4-Butanediol

monovinyl ether (HBVE), 4-Hydroxybutyl vinyl ether.[1][2][3][4][5]

Part 1: Physicochemical Foundation
To predict solubility behavior beyond empirical data, we must understand the molecule's dual

nature. 4-vinyloxy-1-butanol is an amphiphilic monomer containing two distinct functional

domains:

Hydrophilic Tail: A primary hydroxyl group (-OH) capable of strong hydrogen bonding

(donor/acceptor).[1]

Lipophilic Head: A vinyl ether group (-O-CH=CH₂) which imparts non-polar character and

high electron density (Lewis base).[1]

Key Solubility Parameters
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Parameter Value Significance

LogP (Octanol/Water) ~0.34 – 0.43

Indicates "borderline"

hydrophilicity.[1] Soluble in

both water (limited) and

organics.[1][6][7]

Water Solubility 75 g/L (at 20°C)

Moderately soluble, but not

fully miscible. Forms a biphasic

system at high concentrations.

[1]

Hansen Solubility Parameters

(HSP)

: 16.3,

: 6.5,

: 10.4

High

(H-bonding) drives

compatibility with alcohols;

moderate

allows ester/ether compatibility.

Boiling Point ~189°C

High boiling point requires

high-boiling solvents if reflux is

needed.[1]

Part 2: Solubility Landscape
The following table categorizes solvents based on thermodynamic compatibility (Hansen

Solubility Distance,

) and chemical stability.

Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility Status Mechanistic Insight

Alcohols
Methanol, Ethanol,

Isopropanol
Excellent

The hydroxyl group of

HBVE matches the

high

of alcohols.[1] Ideal

for storage, though

transacetalization can

occur under acidic

conditions.

Polar Aprotic DMSO, DMF, DMAc Excellent

High dipole

interactions solvate

the -OH group; lack of

acidic protons

prevents

polymerization.

Ethers
THF, Diethyl Ether,

1,4-Dioxane
Excellent

"Like dissolves like."

The ether backbone of

THF aligns with the

vinyl ether moiety.

Preferred for

polymerization.

Chlorinated
Dichloromethane

(DCM), Chloroform
Good

Good solvency for the

vinyl ether end. Often

used for extraction

from aqueous layers.

[1]

Esters/Ketones Ethyl Acetate, Acetone Good

Dipole-dipole

interactions stabilize

the molecule.[1]

Acetone is a common

solvent for cleaning

HBVE residues.[1]
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Aromatic

Hydrocarbons
Toluene, Xylene Moderate/Good

Miscible due to

entropy of mixing,

though enthalpy is

less favorable than

polar solvents. Used

in non-polar

copolymerizations.[1]

Aliphatic

Hydrocarbons

Hexane,

Cyclohexane,

Heptane

Poor

The polar -OH group

causes phase

separation. HBVE is

generally immiscible

or sparingly soluble

here.[1]

Water Water Partial (75 g/L)

The hydrophobic vinyl

butyl chain limits full

miscibility.[1]

Part 3: Stability & Reactivity in Solution
CRITICAL WARNING: The solubility of 4-vinyloxy-1-butanol cannot be divorced from its

reactivity.[1] The vinyl ether group is highly sensitive to acid-catalyzed hydrolysis and cationic

polymerization.[1]

The Stability-Solubility Paradox
While alcohols (e.g., Methanol) are thermodynamically excellent solvents, they are kinetically

risky in the presence of trace acid.[1]

Mechanism: Trace acid (

) protonates the vinyl group

formation of a carbocation

nucleophilic attack by the solvent (alcohol)

Acetal formation.
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Result: Loss of monomer purity.[1]

Diagram 1: Solvent Interaction & Degradation Pathways

4-Vinyloxy-1-Butanol
(HBVE)
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Stable Solution
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Caption: Stability pathways of HBVE in different solvent classes. Protic solvents pose a

degradation risk if trace acid is present.

Part 4: Experimental Protocols
Protocol A: Miscibility Testing (Cloud Point Method)
Use this to verify compatibility with a specific proprietary solvent or blend.

Preparation: Dispense 1.0 mL of solvent into a clean, dry glass vial.

Addition: Add 0.1 mL of 4-vinyloxy-1-butanol (approx. 10 wt%).

Observation: Vortex for 10 seconds.

Clear: Soluble.[1][5][6][7][8][9]

Cloudy/Phasic: Immiscible.[1][6]

Stress Test: If clear, add HBVE to reach 50 wt%.
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Note: Some solvents (like Toluene) may dissolve HBVE at low concentrations but phase

separate at high loading due to the polarity of the -OH group.[1]

Protocol B: Removing Stabilizer (KOH) for
Polymerization
Commercial HBVE is often stabilized with ~0.01% - 0.1% Potassium Hydroxide (KOH) to

prevent acid-catalyzed hydrolysis.[1] For sensitive polymerizations, this must be removed

immediately before use.

Dissolution: Dilute HBVE in Dichloromethane (DCM) (1:1 v/v).

Why DCM? It dissolves HBVE well but is immiscible with water, allowing aqueous

washing.

Washing: Wash the organic phase 3x with distilled water (removes KOH).[1]

Drying: Dry organic phase over anhydrous Magnesium Sulfate (

).

Recovery: Rotary evaporate the DCM at low temperature (<40°C) to recover pure monomer.

Storage: Use immediately or store at -20°C under Argon.

Part 5: Strategic Applications
Cationic Polymerization

Recommended Solvent:Dichloromethane or Toluene (anhydrous).[1]

Rationale: These non-nucleophilic solvents prevent chain transfer or termination reactions

that occur with alcohols or ethers.[1] Toluene is preferred for higher temperature reactions,

while DCM is standard for low-temperature living cationic polymerization.[1]

Hydrogel Synthesis (Free Radical)
Recommended Solvent:Water/Ethanol co-solvent system.[1]
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Rationale: Since HBVE has limited water solubility (75 g/L), adding 20-30% Ethanol ensures

a homogeneous phase without precipitating the growing polymer chain.[1]

Diagram 2: Solvent Selection Decision Tree

Select Solvent for HBVE
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Caption: Decision logic for selecting the optimal solvent based on the intended chemical

process.

References
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for

CID 87329, 1,4-Butanediol monovinyl ether. Retrieved from [Link]

Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1]

(Data inferred from structural analogs and functional group contribution methods).

TURI (Toxics Use Reduction Institute). (2021).[1] 1,4-Butandiol Monovinyl Ether

Physicochemical Data. University of Massachusetts Lowell.[1] Retrieved from [Link][1]

ChemSrc. (2025).[1] 4-(Vinyloxy)-1-butanol MSDS and Solubility Data. Retrieved from [Link]

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,4-Butanediol monovinyl ether | C6H12O2 | CID 87329 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. DOSS [doss.turi.org]

3. echemi.com [echemi.com]

4. 1,4-Butanediol vinyl ether Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]

5. 1,4-Butanediol vinyl ether | 17832-28-9 [chemicalbook.com]

6. ark-chem.co.jp [ark-chem.co.jp]

7. Page loading... [wap.guidechem.com]

8. echemi.com [echemi.com]

9. mpfs.io [mpfs.io]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Butanediol-monovinyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://www.turi.org/
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://www.chemsrc.com/en/cas/17832-28-9_897125.html
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://www.benchchem.com/product/b11823483?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://doss.turi.org/GetStarted/Optimizer/Solvent_Preview.php?id=17832-28-9
https://www.echemi.com/produce/pr22070417381-4-vinyloxybutan-1-ol.html
https://chemdad.com/index.php?c=article&id=61637
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8400446.htm
https://ark-chem.co.jp/download/2671/BDOH-TDS-E-20191007-01.pdf
https://wap.guidechem.com/encyclopedia/4-hydroxybutyl-vinyl-ether-dic19472.html
https://www.echemi.com/sds/4-hydroxybutyl-vinyl-ether-pd20150901145.html
https://mpfs.io/assets/everchem/2016/06/Everchem-14-Butanediol-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11823483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Solubility Profile & Solvent
Compatibility of 4-Vinyloxy-1-Butanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11823483/docs#technical-guide-solubility-profile-
solvent-compatibility-of-4-vinyloxy-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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